N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide

• Molecular Formula: C16H14FN3O2S
• Molecular Weight: 331.4 g/mol
• IUPAC Name: N-[(3-acetamidophenyl)carbamothioyl]-4-fluorobenzamide
• InChI: InChI=1S/C16H14FN3O2S/c1-10(21)18-13-3-2-4-14(9-13)19-16(23)20-15(22)11-5-7-12(17)8-6-11/h2-9H,1H3,(H,18,21)(H2,19,20,22,23)
• InChI Key: OTCQQFKWLIMVRV-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)F

Description

N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide, also known as ABT-737, is a small molecule inhibitor that targets anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w. ABT-737 has been extensively studied for its potential use in cancer therapy due to its ability to induce apoptosis in cancer cells.

Mechanism of Action

N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide binds to the hydrophobic groove of anti-apoptotic proteins Bcl-2, Bcl-xL, and Bcl-w, preventing their interaction with pro-apoptotic proteins such as Bax and Bak. This results in the release of cytochrome c from the mitochondria, leading to caspase activation and ultimately apoptosis.
Biochemical and Physiological Effects
N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide has been shown to induce apoptosis in cancer cells both in vitro and in vivo. In addition, N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide has been shown to sensitize cancer cells to other chemotherapeutic agents, such as paclitaxel and doxorubicin.

Advantages and Limitations for Lab Experiments

N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide has the advantage of being a small molecule inhibitor that can be easily synthesized and used in a variety of in vitro and in vivo experiments. However, N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide has limitations in its specificity, as it only targets a subset of anti-apoptotic proteins. In addition, N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide has been shown to have limited efficacy in some cancer types, such as breast cancer.

Future Directions

Future research on N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide could focus on the development of more specific inhibitors that target a wider range of anti-apoptotic proteins. In addition, research could focus on the use of N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide in combination with other chemotherapeutic agents to improve its efficacy in treating cancer. Finally, N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide could be further studied for its potential use in other disease states, such as neurodegenerative disorders.

Synthesis Methods

N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide can be synthesized through a multi-step process starting with 4-fluorobenzoic acid and 3-nitroaniline. The final step involves the reaction of N-(3-aminophenyl)carbamothioic acid with 4-fluorobenzoyl chloride in the presence of triethylamine to yield N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide.

Scientific Research Applications

N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide has been extensively studied in cancer research due to its ability to selectively target anti-apoptotic proteins in cancer cells. In vitro studies have shown that N-{[3-(acetylamino)phenyl]carbamothioyl}-4-fluorobenzamide induces apoptosis in a variety of cancer cell lines, including leukemia, lymphoma, and solid tumors.